2-(1H-1,2,3-benzotriazol-1-yl)-N-isopropyl-N-phenylacetamide

• IUPAC Name: 2-(benzotriazol-1-yl)-N-phenyl-N-propan-2-ylacetamide
• InChI: InChI=1S/C17H18N4O/c1-13(2)21(14-8-4-3-5-9-14)17(22)12-20-16-11-7-6-10-15(16)18-19-20/h3-11,13H,12H2,1-2H3
• InChI Key: IDEQZQJZRKOZIL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C1=CC=CC=C1)C(=O)CN2C3=CC=CC=C3N=N2
• Molecular Formula: C17H18N4O
• Molecular Weight: 294.35 g/mol

Description

2-(1H-1,2,3-benzotriazol-1-yl)-N-isopropyl-N-phenylacetamide, also known as BIPA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. BIPA is a white to off-white powder that is soluble in organic solvents and has a molecular weight of 308.39 g/mol. This compound is used in various fields of research, including pharmaceuticals, materials science, and environmental science.

Mechanism of Action

The mechanism of action of 2-(1H-1,2,3-benzotriazol-1-yl)-N-isopropyl-N-phenylacetamide is not fully understood. However, it is believed that 2-(1H-1,2,3-benzotriazol-1-yl)-N-isopropyl-N-phenylacetamide exerts its biological effects by interacting with various cellular targets. In pharmaceuticals, 2-(1H-1,2,3-benzotriazol-1-yl)-N-isopropyl-N-phenylacetamide has been shown to inhibit the growth of bacteria and fungi by disrupting their cell membranes. It has also been shown to reduce inflammation by inhibiting the production of inflammatory cytokines.
Biochemical and Physiological Effects:
2-(1H-1,2,3-benzotriazol-1-yl)-N-isopropyl-N-phenylacetamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that 2-(1H-1,2,3-benzotriazol-1-yl)-N-isopropyl-N-phenylacetamide can inhibit the growth of various bacterial and fungal strains. It has also been shown to reduce inflammation by inhibiting the production of inflammatory cytokines. In addition, 2-(1H-1,2,3-benzotriazol-1-yl)-N-isopropyl-N-phenylacetamide has been shown to have antioxidant properties, which may be beneficial in preventing oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

2-(1H-1,2,3-benzotriazol-1-yl)-N-isopropyl-N-phenylacetamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It is also soluble in organic solvents, which makes it easy to handle in the lab. However, 2-(1H-1,2,3-benzotriazol-1-yl)-N-isopropyl-N-phenylacetamide has some limitations. It is a relatively new compound, and its properties are not fully understood. In addition, 2-(1H-1,2,3-benzotriazol-1-yl)-N-isopropyl-N-phenylacetamide is not readily available commercially, and its synthesis can be challenging.

Future Directions

There are several future directions for research on 2-(1H-1,2,3-benzotriazol-1-yl)-N-isopropyl-N-phenylacetamide. In pharmaceuticals, 2-(1H-1,2,3-benzotriazol-1-yl)-N-isopropyl-N-phenylacetamide can be further studied as a potential drug delivery agent and as a treatment for various diseases. In materials science, 2-(1H-1,2,3-benzotriazol-1-yl)-N-isopropyl-N-phenylacetamide can be studied as a potential stabilizer for other polymers and as a corrosion inhibitor for other metals and alloys. In environmental science, 2-(1H-1,2,3-benzotriazol-1-yl)-N-isopropyl-N-phenylacetamide can be studied as a potential water treatment agent and as a UV-absorbing agent. Further research is needed to fully understand the properties and potential applications of 2-(1H-1,2,3-benzotriazol-1-yl)-N-isopropyl-N-phenylacetamide.

Synthesis Methods

The synthesis of 2-(1H-1,2,3-benzotriazol-1-yl)-N-isopropyl-N-phenylacetamide involves the reaction of N-phenylacetamide with 1H-1,2,3-benzotriazole in the presence of an appropriate catalyst. The reaction can be carried out using various solvents such as ethanol, methanol, or acetonitrile. The yield of the reaction depends on the reaction conditions and the purity of the starting materials.

Scientific Research Applications

2-(1H-1,2,3-benzotriazol-1-yl)-N-isopropyl-N-phenylacetamide has been extensively studied for its potential applications in various fields of research. In pharmaceuticals, 2-(1H-1,2,3-benzotriazol-1-yl)-N-isopropyl-N-phenylacetamide has been shown to have antimicrobial, antifungal, and anti-inflammatory properties. It has also been studied as a potential drug delivery agent due to its ability to form stable complexes with various drugs.
In materials science, 2-(1H-1,2,3-benzotriazol-1-yl)-N-isopropyl-N-phenylacetamide has been used as a stabilizer for plastics, rubber, and other polymers. It has also been studied as a corrosion inhibitor for metals and alloys. In environmental science, 2-(1H-1,2,3-benzotriazol-1-yl)-N-isopropyl-N-phenylacetamide has been studied as a UV-absorbing agent and a potential water treatment agent.